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Compound of Interest

Compound Name: Cholest-7-en-3beta-ol
CAS No.: 6036-58-4
Cat. No.: B11934347
Get Quote
. J

Executive Summary

Cholest-7-en-3beta-ol (Lathosterol) is a late-stage intermediate in the cholesterol biosynthesis
pathway.[1][2] While generally classified as non-hazardous under GHS criteria, its status as a
bioactive lipid precursor necessitates strict containment protocols—not only to protect the
operator from potential sensitization but to preserve the chemical integrity of the sample
against environmental lipid contamination.

Immediate Action Required:

e Primary Hazard: Inhalation of fine particulates and potential biological activity upon systemic
absorption.[2]

« Critical Control: Handle all solid powder within a certified chemical fume hood or biosafety
cabinet to prevent dust generation.[1][2]

» Solvent Warning: This compound is frequently solubilized in Chloroform or Ethanol.[1][2]
Operational safety must shift to match the solvent's hazard profile immediately upon
dissolution.[2]
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Hazard Profile & Risk Assessment

Before selecting PPE, we must understand the nature of the risk. Lathosterol is not acutely

toxic, but it is physiologically active.[2]

Parameter

Specification

Operational Implication

CAS Number

80-99-9

Unique identifier for inventory
tracking.[1][2]

Physical State

White Solid / Powder

High risk of static-induced

dispersion.[1][2]

Potential for metabolic

Bioactivity Cholesterol Precursor interference if absorbed
chronically.[1][2]
Critical: Once dissolved, the
Solubility Chloroform, Ethanol, Acetone permeation risk is defined by

the solvent, not the solute.

GHS Classification

Not Classified (Caution
advised)

Treat as a potential irritant;

substance not fully tested.[1][2]

Expert Insight:Many researchers underestimate sterols because they are "natural.”[1][2]

However, laboratory-grade sterols are highly concentrated.[1][2] Inhalation of lipid dusts can

lead to "lipid pneumonia” or long-term respiratory sensitization.[1][2] Furthermore, skin oils

contain cholesterol; handling without gloves risks contaminating your sample with your own

biological lipids, ruining mass spectrometry data.[1]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to be self-validating: if the condition changes (e.g., solid to liquid), the

PPE must upgrade.[1][2]

A. Solid Handling (Weighing & Transfer)[1][2]

e Respiratory:N95 Particulate Respirator (minimum) if outside a hood.[1][2] Preferred:

Handling inside a Class Il Biological Safety Cabinet or Fume Hood (No respirator needed if

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

sash is proper).[1][2]

o Hand Protection:Nitrile Gloves (Standard 4-6 mil).[1][2] Double-gloving is recommended to
prevent skin oil transfer to the sample.[1][2]

» Eye Protection:Safety Glasses with side shields.[1][2]

e Body: Standard Laboratory Coat (buttoned).

B. Solution Handling (Chloroform/Methanol Solvents)[1]
[2]

o Respiratory:Chemical Fume Hood (Mandatory).[1][2] Chloroform is a volatile carcinogen.[1]

[2]

o Hand Protection:PVA (Polyvinyl alcohol) or Viton gloves are ideal for chloroform.[1][2] If using
Nitrile, use "Splash Protection Only" protocols: change gloves immediately upon contact.[2]
Chloroform permeates standard nitrile in <3 minutes.[1][2]

o Eye Protection:Chemical Splash Goggles.[2][3]

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing[1]

 Static Control: Sterol powders are static-prone.[1][2] Use an anti-static gun or wipe on the
spatula before entering the vial.[2]

o Containment: Place the analytical balance inside the fume hood if vibration limits allow. If
not, use a powder containment hood.[2]

o Transfer: Never pour from the stock bottle. Use a clean, disposable spatula to transfer small
amounts to a weighing boat.[2]

Phase 2: Solubilization (The Critical Transition)[1]

¢ Solvent Addition: Add solvent (e.g., Chloroform) slowly down the side of the vial to minimize
aerosolization of the powder.[2]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

« Vortexing: Cap the vial tightly before vortexing. Ensure the cap liner is compatible with
chloroform (Teflon/PTFE lined caps are required).[2]

e Labeling: Immediately label the vial with the solvent name. A "Lathosterol" label is insufficient
if it is dissolved in a carcinogen.[1][2]

Phase 3: Visualization of Safety Logic

The following diagram illustrates the decision-making process for PPE selection based on the
state of the matter.

Start: Handling Lathosterol

Determine Physical State

Solid / Powder In Solution

Y

Risk: Dust Inhalation & Static Identify Solvent

PPE: Nitrile Gloves + Safety Glasses
Control: Eume Hood or N95 Chloroform / Halogenated Ethanol / Methanol

PPE: Viton/PVA Gloves + Goggles

PPE: Nitrile Gloves + Safety Glasses
Control: Fume Hood MANDATORY

Control: Fume Hood Recommended

Click to download full resolution via product page
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Caption: Decision tree for selecting PPE based on physical state and solvent toxicity. Note the
escalation for Chloroform.

Disposal & Emergency Response
Waste Disposal[1][4][5]

e Solid Waste: Dispose of contaminated weighing boats and gloves in Hazardous Solid Waste
containers.[2] Do not throw in regular trash.

e Liquid Waste:
o If dissolved in Ethanol: Flammable Organic Waste.[1][2]

o If dissolved in Chloroform: Halogenated Organic Waste.[1][2] Segregation is critical;
mixing halogenated and non-halogenated solvents can increase disposal costs and
chemical risks.

Spill Cleanup[1]

e Solid Spill: Do not sweep dry dust (creates aerosols).[1][2] Cover with wet paper towels
(water or ethanol) to dampen, then wipe up.[2]

» Solution Spill: Evacuate area if outside a hood. Allow fumes to dissipate if minor.[1][2] Use a
spill kit with absorbent pads (vermiculite or charcoal).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Safety Guide: Handling Cholest-7-en-
3beta-ol (Lathosterol)[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934347/docs#operational-safety-guide-handling-
cholest-7-en-3beta-ol-lathosterol-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11934347?utm_src=pdf-custom-synthesis#bc-rfq
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://www.reed.edu/ehs/waste_management/waste-management-images/Prudent%20Practices%20in%20the%20laboratory.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/c3652
https://www.benchchem.com/product/b11934347/docs#operational-safety-guide-handling-cholest-7-en-3beta-ol-lathosterol-1-2
https://www.benchchem.com/product/b11934347/docs#operational-safety-guide-handling-cholest-7-en-3beta-ol-lathosterol-1-2
https://www.benchchem.com/product/b11934347/docs#operational-safety-guide-handling-cholest-7-en-3beta-ol-lathosterol-1-2
https://www.benchchem.com/product/b11934347/docs#operational-safety-guide-handling-cholest-7-en-3beta-ol-lathosterol-1-2
https://www.benchchem.com/product/b11934347?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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